[5-Methyl-4-(propan-2-yl)-1,3-thiazol-2-yl]methanamine

• IUPAC Name: (5-methyl-4-propan-2-yl-1,3-thiazol-2-yl)methanamine
• InChI: InChI=1S/C8H14N2S/c1-5(2)8-6(3)11-7(4-9)10-8/h5H,4,9H2,1-3H3
• InChI Key: XYSUDYHMINBQHK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)CN)C(C)C
• Molecular Formula: C8H14N2S
• Molecular Weight: 170.28 g/mol

Description

[5-Methyl-4-(propan-2-yl)-1,3-thiazol-2-yl]methanamine is a chemical compound that has been studied for its potential applications in scientific research. It is a thiazole derivative that has been synthesized and evaluated for its biological and physiological effects.

Scientific Research Applications

Spectroscopic Studies and Molecular Aggregation

• The spectroscopic studies on compounds like 4-(5-methyl-1,3,4-thiadiazol-2-yl)benzene-1,3-diol indicate the presence of molecular aggregation influenced by solvent effects and the structure of substituent groups. These findings highlight the intricate relationship between molecular structure and aggregation processes, which could be crucial in the development of new materials or chemical sensors (Matwijczuk et al., 2016).

Chemical Synthesis and Characterization

• The synthesis and characterization of related compounds, like 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine, have been successfully achieved, providing a foundation for the development of novel compounds with potential applications in various fields, including pharmaceuticals and materials science (Shimoga et al., 2018).

Complex Formation and Stability

• Studies on compounds like [1-(1H-benzimidazol-2-yl)-N-(propan-2-ylidene)methanamine-κ2,N2,N3]dichloridozinc(II) shed light on the formation and stability of complex structures. These insights are valuable for understanding the behavior of these compounds in biological systems or as catalysts in chemical reactions (Patricio-Rangel et al., 2019).

Dyeing Performance and Material Sciences

• The dyeing performance of thiadiazole derivatives, such as N4-(5-methyl-1,3,4-thiadiazol-2-yl)thiazole-2,4-diamine, on fabrics like nylon, opens up possibilities in textile industries and material sciences. These compounds offer potential for the development of new dyes with unique properties and applications (Malik et al., 2018).

Antimicrobial and Enzyme Inhibitory Activities

• The synthesis of novel derivatives and their evaluation for antimicrobial and enzyme inhibitory activities suggest potential pharmaceutical applications. The effectiveness of these compounds against pathogenic strains indicates their potential in developing new therapeutic agents (Thomas et al., 2010).